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Compound of Interest

Compound Name: Einecs 299-113-8

Cat. No.: B15177989 Get Quote

A Note on Chemical Identification: Initial investigations to elucidate the surfactant properties of

the substance designated by EINECS number 299-113-8 have revealed a critical discrepancy.

This identifier does not correspond to a recognized substance within the European Chemicals

Agency (ECHA) database or other authoritative chemical inventories. Searches for this number

have yielded conflicting information, associating it with both "octanoic acid, compound with

isononylamine (1:1)" and, more prominently in the context of surfactants, with the chemical

class of "Benzenesulfonic acid, 4-C10-13-sec-alkyl derivatives."

Given the user's specific interest in surfactant properties, this technical guide will focus on

Benzenesulfonic acid, 4-C10-13-sec-alkyl derivatives, a widely used anionic surfactant. It is

crucial for the reader to note that while this substance is a relevant and illustrative example of a

surfactant, its direct and unequivocal link to EINECS 299-113-8 could not be established. The

information presented herein is representative of this class of linear alkylbenzene sulfonate

(LAS) surfactants.

Introduction to Benzenesulfonic acid, 4-C10-13-sec-
alkyl derivatives
Benzenesulfonic acid, 4-C10-13-sec-alkyl derivatives, commonly referred to as Linear

Alkylbenzene Sulfonic Acid (LAS), are a class of anionic surfactants widely employed in the

formulation of detergents, cleaners, and emulsifiers. Their popularity stems from their excellent

cleaning performance, good foaming characteristics, and biodegradability. The general
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structure consists of a hydrophilic sulfonate group attached to a benzene ring, which in turn is

connected to a hydrophobic alkyl chain of varying length (C10 to C13).

These molecules exhibit amphiphilic properties, meaning they possess both a water-loving

(hydrophilic) head and a water-fearing (hydrophobic) tail. This dual nature allows them to

accumulate at interfaces, such as air-water or oil-water, and reduce the surface or interfacial

tension.

Physicochemical and Surfactant Properties
While specific quantitative data for the commercial mixture of "Benzenesulfonic acid, 4-C10-13-

sec-alkyl derivatives" can vary depending on the precise distribution of alkyl chain lengths and

isomer positions, the following table summarizes typical surfactant properties for this class of

compounds.

Property Typical Value Range Description

Appearance Brown viscous liquid
The physical state at room

temperature.

Molecular Weight 326.49 g/mol (approx.) Varies with alkyl chain length.

Solubility
Soluble in water, alcohols, and

glycols

The ability to dissolve in

various solvents.

Critical Micelle Concentration

(CMC)
0.5 - 1.2 g/L

The concentration at which

surfactant molecules begin to

form micelles in a solution.

Surface Tension at CMC 28 - 35 mN/m

The measure of the surface

energy of a liquid at its

interface with air, at the CMC.

Hydrophilic-Lipophilic Balance

(HLB)
10 - 13

An empirical scale to indicate

the degree of hydrophilicity or

lipophilicity of a surfactant.

Core Surfactant Mechanisms
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The functionality of Benzenesulfonic acid, 4-C10-13-sec-alkyl derivatives as a surfactant is

underpinned by several key mechanisms, most notably micelle formation and the reduction of

surface tension.

In aqueous solutions, at concentrations below the Critical Micelle Concentration (CMC), the

surfactant molecules exist as individual monomers. However, as the concentration increases to

and above the CMC, the hydrophobic tails of the molecules aggregate to minimize their contact

with water, forming spherical structures known as micelles. The hydrophilic heads form the

outer shell of the micelle, remaining in contact with the surrounding water. This process is

fundamental to the detergent and solubilizing actions of the surfactant.
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Caption: Surfactant behavior below and above the Critical Micelle Concentration (CMC).
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Experimental Protocols
To quantitatively assess the surfactant properties of a substance like Benzenesulfonic acid, 4-

C10-13-sec-alkyl derivatives, a series of standardized experimental protocols are employed.

A common method for determining the CMC and the surface tension at the CMC is through

tensiometry. The Du Noüy ring method or the Wilhelmy plate method are frequently utilized.

Principle: The surface tension of a series of solutions of the surfactant at varying

concentrations is measured. As the concentration of the surfactant increases, the surface

tension decreases. Once the CMC is reached, the surface tension remains relatively constant

with further increases in concentration, as the excess surfactant molecules form micelles rather

than accumulating at the surface. The CMC is identified as the point of inflection on a plot of

surface tension versus the logarithm of the surfactant concentration.

Apparatus:

Tensiometer (with a platinum Du Noüy ring or Wilhelmy plate)

Precision balance

Glassware (beakers, volumetric flasks)

Magnetic stirrer and stir bars

Procedure:

Prepare a stock solution of the surfactant in deionized water.

Create a series of dilutions of the stock solution to cover a range of concentrations.

Calibrate the tensiometer with deionized water.

Measure the surface tension of each dilution, ensuring temperature control.

Plot the measured surface tension (in mN/m) against the logarithm of the surfactant

concentration.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15177989?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The CMC is determined from the intersection of the two linear portions of the graph. The

surface tension at the CMC is the value on the plateau of the curve.

Prepare Surfactant Stock Solution

Create Serial Dilutions

Measure Surface Tension of Each Dilution

Calibrate Tensiometer

Plot Surface Tension vs. log(Concentration)

Determine CMC and Surface Tension at CMC
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Caption: Experimental workflow for determining CMC and surface tension.

The HLB value can be estimated using various empirical methods or determined

experimentally. One common experimental approach is the emulsion inversion method.

Principle: The surfactant is used to emulsify an oil and water system. The stability and type of

emulsion formed (oil-in-water or water-in-oil) are dependent on the HLB of the surfactant. By

comparing the emulsification performance with surfactants of known HLB values, the HLB of

the test surfactant can be determined.

Procedure:
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Prepare a series of emulsions with a fixed oil-to-water ratio, using the test surfactant at a

constant concentration.

Vary a parameter that influences emulsion stability, such as temperature or electrolyte

concentration.

Observe the point at which the emulsion inverts from one type to another (e.g., from O/W to

W/O). This is known as the Phase Inversion Temperature (PIT).

The HLB can be correlated with the PIT for a given oil-water-surfactant system.

Applications in Research and Drug Development
The surfactant properties of Benzenesulfonic acid, 4-C10-13-sec-alkyl derivatives and similar

surfactants are leveraged in various scientific and industrial applications:

Drug Solubilization: In pharmaceutical formulations, these surfactants can be used to

increase the solubility of poorly water-soluble active pharmaceutical ingredients (APIs) by

encapsulating them within micelles.

Emulsifying Agents: They are crucial for creating stable emulsions in creams, lotions, and

other drug delivery systems.

Wetting Agents: By reducing the surface tension of a liquid, they promote the wetting of solid

surfaces, which is important in tablet manufacturing and other processes.

Detergents in Cleaning Protocols: Their excellent cleaning properties make them a standard

component in cleaning and sanitizing protocols for laboratory equipment and manufacturing

facilities.

Conclusion
Benzenesulfonic acid, 4-C10-13-sec-alkyl derivatives represent a significant class of anionic

surfactants with a well-characterized profile of properties that make them suitable for a wide

range of applications, from industrial cleaning to pharmaceutical formulations. While the

specific identity of "Einecs 299-113-8" remains unconfirmed, the principles and experimental

methodologies outlined in this guide provide a robust framework for understanding and
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evaluating the surfactant behavior of this important class of chemicals. For any specific

application, it is imperative to obtain a detailed technical data sheet from the manufacturer to

ensure the material's properties align with the intended use.

To cite this document: BenchChem. [Unraveling the Surfactant Profile of Einecs 299-113-8: A
Technical Examination]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15177989#understanding-the-surfactant-properties-
of-einecs-299-113-8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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